Cas no 35727-83-4 (2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile)

2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile structure
35727-83-4 structure
Product Name:2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile
CAS No:35727-83-4
MF:C17H10Cl2N4
MW:341.194100856781
CID:1472167
PubChem ID:215465
Update Time:2025-04-20

2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichloro-6-[(2,4-dimethylphenyl)amino]benzene-1,3,5-tricarbonitrile
    • 2,4-dichloro-6-(2,4-dimethylanilino)benzene-1,3,5-tricarbonitrile
    • 35727-83-4
    • DTXSID20189260
    • 4,6-Dichloro-2-(2,4-dimethylanilino)-1,3,5-benzenetricarbonitrile
    • 1,3,5-Benzenetricarbonitrile, 4,6-dichloro-2-(2,4-dimethylanilino)-
    • 4,6-Dichloro-2-(2,4-dimethylanilino)trimesonitrile
    • CHEMBL3248180
    • BRN 2782024
    • Inchi: 1S/C17H10Cl2N4/c1-9-3-4-14(10(2)5-9)23-17-12(7-21)15(18)11(6-20)16(19)13(17)8-22/h3-5,23H,1-2H3
    • InChI Key: FGTGXIRVSXMELR-UHFFFAOYSA-N
    • SMILES: ClC1C(C#N)=C(C(C#N)=C(C=1C#N)NC1C=CC(C)=CC=1C)Cl

Computed Properties

  • Exact Mass: 340.0285
  • Monoisotopic Mass: 340.0282517g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 549
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 83.4Ų

Experimental Properties

  • PSA: 83.4
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